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Compound of Interest

Compound Name: (8-Chloropyridin-4-YL)methanol

Cat. No.: B1354690

(3-Chloropyridin-4-YL)methanol is a halogenated pyridine derivative that serves as a crucial
building block in the synthesis of a variety of chemical compounds, particularly in the
pharmaceutical and agrochemical industries. Its strategic functionalization, featuring a
chloropyridine core with a hydroxymethyl group, makes it a versatile intermediate for the
development of more complex molecules. This technical guide provides an in-depth look at its
chemical properties, synthesis, and applications for researchers, scientists, and professionals
in drug development.

Core Molecular Data

The fundamental molecular properties of (3-Chloropyridin-4-YL)methanol are summarized

below.
Property Value Citation(s)
Molecular Formula C6H6CINO [1112][3]
Molecular Weight 143.57 g/mol [1][2]13]
CAS Number 79698-53-6 [2][3]

Synthesis and Characterization

As a key intermediate, the synthesis of (3-Chloropyridin-4-YL)methanol is a critical step in
the production of various target molecules. While specific industrial synthesis protocols are
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often proprietary, a general conceptual workflow can be outlined.

Synthesis Workflow
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General synthesis and application workflow.

Experimental Protocols

Characterization of (3-Chloropyridin-4-YL)methanol:
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The identity and purity of (3-Chloropyridin-4-YL)methanol are typically confirmed using a
suite of standard analytical techniques. Commercial suppliers often provide documentation
including NMR, HPLC, and LC-MS data.[2]

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to elucidate
the molecular structure. The proton NMR would show characteristic signals for the aromatic
protons on the pyridine ring and the methylene protons of the hydroxymethyl group.

o High-Performance Liquid Chromatography (HPLC): HPLC is employed to assess the purity
of the compound. A reversed-phase column with a suitable mobile phase (e.g., a gradient of
acetonitrile and water) would be used to separate the main compound from any impurities.

e Liquid Chromatography-Mass Spectrometry (LC-MS): This technique combines the
separation power of HPLC with the mass analysis capabilities of mass spectrometry to
confirm both the purity and the molecular weight of the compound.

Applications in Research and Development

(3-Chloropyridin-4-YL)methanol is primarily utilized as an intermediate in the synthesis of
more complex molecules with potential biological activity.[1] Its pyridine moiety is a common
feature in many bioactive compounds, and the chloro and hydroxymethyl groups provide
reactive handles for further chemical modifications.

Key Application Areas:

e Pharmaceutical Development: This compound is a valuable precursor for the synthesis of
active pharmaceutical ingredients (APIs). It is particularly used in the development of drugs
targeting neurological disorders, infections, and inflammatory conditions.[1] The
chloropyridine structure is a key pharmacophore in a number of established drugs.

o Agrochemical Synthesis: In the agrochemical sector, (3-Chloropyridin-4-YL)methanol
serves as an intermediate in the production of novel pesticides and herbicides.[1] The
halogenated pyridine core can enhance the efficacy and selectivity of the final product.

The logical progression from a simple precursor to a high-value final product underscores the
importance of (3-Chloropyridin-4-YL)methanol as a foundational chemical entity in synthetic
chemistry.
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Role as a versatile chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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